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Compound of Interest

Compound Name: Hydantoin, 1-nitro-

CAS No.: 2825-15-2

Cat. No.: B3350469

Get Quote

This guide provides a comparative analysis of the structure-activity relationships (SAR) of 1-

nitrohydantoin analogs, focusing on their potential as anticonvulsant, antimicrobial, and

anticancer agents. The inclusion of a nitro group at the N-1 position of the hydantoin scaffold

significantly influences the molecule's electronic properties and, consequently, its biological

activity. This document summarizes available quantitative data, details relevant experimental

protocols, and visualizes key concepts to support researchers in drug discovery and

development.

Anticonvulsant Activity of Nitro-Substituted
Hydantoins
The hydantoin core is a well-established pharmacophore for anticonvulsant drugs, with

phenytoin being a notable example.[1] SAR studies on hydantoin derivatives, particularly

phenylmethylenehydantoins, have explored the impact of various substituents on their efficacy

in seizure models.
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A critical finding in the SAR of hydantoin-based anticonvulsants is the influence of substituent

polarity. Studies on phenylmethylenehydantoins (PMHs) evaluated in the maximal electroshock

seizure (MES) assay have shown that the introduction of polar groups, such as a nitro (-NO2)

group, onto the phenyl ring leads to a significant reduction or complete loss of anticonvulsant

activity.[2] In contrast, analogs bearing lipophilic substituents like alkyl or halogen groups

exhibit good anticonvulsant properties.[2] This suggests that for this class of compounds,

lipophilicity and specific electronic properties are crucial for activity, and the strong electron-

withdrawing nature of the nitro group is detrimental.

Comparative Data on Anticonvulsant Activity
The following table summarizes the anticonvulsant activity of various substituted

phenylmethylenehydantoins in the MES test, highlighting the negative impact of the nitro

substituent compared to more lipophilic groups.

Compound ID
Phenyl Ring
Substituent

Activity (MES
Assay, ED₅₀ mg/kg)

Reference

1 4-Isopropyl 28 ± 2 [2]

2 4-Ethyl 39 ± 4 [2]

3 4-Chloro
Active (ED₅₀ not

specified)
[2]

4 4-Nitro Inactive [2]

5 4-Hydroxy Inactive [2]

Phenytoin (Standard Drug) 30 ± 2 [2]

Experimental Protocol: Maximal Electroshock Seizure
(MES) Test
The MES test is a standard preclinical model for identifying anticonvulsant drugs effective

against generalized tonic-clonic seizures.

Animal Model: Male mice or rats are typically used.[3]
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Compound Administration: Test compounds are administered intraperitoneally (i.p.) or orally

at various doses.[3]

Induction of Seizure: After a set period (e.g., 30-60 minutes), a controlled electrical stimulus

(e.g., 50 mA, 60 Hz for 0.2 seconds) is delivered via corneal or auricular electrodes.

Observation: The animals are observed for the presence or absence of a tonic hind limb

extension seizure.

Endpoint: Protection is defined as the absence of the tonic hind limb extension. The median

effective dose (ED₅₀), the dose required to protect 50% of the animals, is calculated from the

dose-response data.[3]

Logical Relationship: SAR Summary for Anticonvulsant
Hydantoins
The following diagram illustrates the key SAR findings for anticonvulsant activity in phenyl-

substituted hydantoins.
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Structure-Activity Relationship for Anticonvulsant Activity

Substituent Effects on Phenyl Ring Resulting Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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